N-(6-methylbenzo[d]thiazol-2-yl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C19H21N3OS2/c1-13-4-5-15-17(11-13)25-19(20-15)21-18(23)12-22-8-6-14(7-9-22)16-3-2-10-24-16/h2-5,10-11,14H,6-9,12H2,1H3,(H,20,21,23)
• InChI Key: SIPZSQDQSRMIRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCC(CC3)C4=CC=CS4
• Molecular Formula: C19H21N3OS2
• Molecular Weight: 371.5 g/mol

Description

N-(6-methylbenzo[d]thiazol-2-yl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide, commonly known as MBTA, is a chemical compound with potential applications in scientific research. It is a relatively new compound, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are still being explored.

Mechanism of Action

The mechanism of action of MBTA involves binding to the α7 nicotinic acetylcholine receptor and increasing its activity. This leads to an increase in the release of neurotransmitters such as dopamine and glutamate, which are involved in cognitive function and memory.
Biochemical and Physiological Effects:
MBTA has been shown to improve cognitive function and memory in animal models. It has also been shown to have anxiolytic and antidepressant effects. However, more research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of MBTA is its potential as a tool for studying the α7 nicotinic acetylcholine receptor and its role in cognitive function and memory. However, one limitation is that more research is needed to fully understand its biochemical and physiological effects, as well as its potential side effects.

Future Directions

There are several future directions for research on MBTA. One direction is to further investigate its potential as a tool for studying the α7 nicotinic acetylcholine receptor and its role in cognitive function and memory. Another direction is to explore its potential as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand its biochemical and physiological effects and potential side effects.

Synthesis Methods

The synthesis of MBTA involves the reaction of 6-methylbenzo[d]thiazole-2-carboxylic acid with 4-(2-bromoethyl)thiophene, followed by a reaction with piperidine and acetic anhydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

MBTA has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. MBTA has also been shown to have anxiolytic and antidepressant effects in animal models.